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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122

Note to the user: The search for "CK-119" did not yield a specific reagent or antibody. However,
based on the context of immunological research, it is highly probable that the intended target is
Unc119 (Uncoordinated 119 protein), a crucial signaling adaptor protein in lymphocytes. These
application notes and protocols are based on the immunofluorescence staining of Unc119.

Introduction

Uncl19, also known as HRG4, is a signaling adaptor protein vital for the activation of T-cells.[1]
[2] It plays a critical role in the trafficking of lymphocyte-specific protein tyrosine kinase (Lck) to
the plasma membrane, a necessary step for T-cell receptor (TCR) signaling.[1][2][3] The
Uncl119-regulated pathway is essential for the formation of the immunological synapse and
subsequent T-cell activation.[1] Immunofluorescence is a powerful technique to visualize the
subcellular localization and expression levels of Unc119, providing insights into its function in
cellular processes.[4] This document provides a detailed protocol for the immunofluorescence
staining of Unc119 in cultured cells.

Data Presentation

The following table summarizes typical starting concentrations and conditions for
immunofluorescence staining of Unc119. It is crucial to note that optimal conditions may vary
depending on the specific antibody, cell type, and experimental setup. Researchers should
perform a titration experiment to determine the optimal primary antibody concentration.[5]
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Parameter

Recommendation

Notes

Primary Antibody

Host Species

Rabbit, Mouse, or Goat

Choose a primary antibody
raised in a species different
from the species of your
sample if using indirect
detection on tissue sections to

avoid cross-reactivity.

Dilution Range

1:50 - 1:500 (e.g., 0.5-5.0
Hg/ml)

The optimal dilution should be
determined by titration to
achieve a high signal-to-noise
ratio.[5][6]

Incubation Time

1 hour at room temperature or

overnight at 4°C

Overnight incubation at 4°C is
often recommended to
maximize signal intensity.[5][6]

[7]

Secondary Antibody

Host Species

Anti-Rabbit, Anti-Mouse, or
Anti-Goat

The secondary antibody must
recognize the host species of

the primary antibody.

Fluorophore Conjugate

Alexa Fluor 488, 594, 647, or
similar

Select a fluorophore
compatible with the available
fluorescence microscope and

filter sets.

Dilution Range

1:500 - 1:2000

The optimal dilution will
depend on the specific
antibody and should be

determined experimentally.

Incubation Time

1 hour at room temperature

Protect from light to prevent
photobleaching of the
fluorophore.[8]

Controls
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Incubate a sample with only

the secondary antibody to

Negative Control No primary antibody o
check for non-specific binding.
[8]
Use a cell line with known

- Cell line known to express expression of the target protein
Positive Control . -
Uncl19 (e.qg., Jurkat) to validate the staining

protocol.[2]

Experimental Protocols

This protocol describes the immunofluorescence staining of Unc119 in adherent cultured cells.

Materials

¢ Phosphate-Buffered Saline (PBS)

» Fixation Solution (e.g., 4% Paraformaldehyde in PBS)

o Permeabilization Buffer (e.g., 0.1-0.25% Triton X-100 in PBS)[9]

» Blocking Buffer (e.g., 1-5% BSA or 10% normal goat serum in PBS with 0.1% Tween 20)[9]
e Primary Antibody against Unc119

e Fluorophore-conjugated Secondary Antibody

» Nuclear Counterstain (e.g., DAPI or Hoechst)

e Antifade Mounting Medium

o Glass coverslips and microscope slides

Procedure

o Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to 50-
70% confluency.[8]
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Washing: Gently wash the cells three times with PBS for 5 minutes each.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room
temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: If the target protein is intracellular, permeabilize the cells with 0.1-0.25%
Triton X-100 in PBS for 10 minutes.[9]

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for
30-60 minutes at room temperature.[9]

Primary Antibody Incubation: Dilute the primary anti-Unc119 antibody in Blocking Buffer to its
optimal concentration. Incubate the cells with the diluted primary antibody for 1 hour at room
temperature or overnight at 4°C in a humidified chamber.[6][7]

Washing: Wash the cells three times with PBS containing 0.1% Tween 20 for 5 minutes
each.

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in
Blocking Buffer. Incubate the cells with the diluted secondary antibody for 1 hour at room
temperature, protected from light.

Washing: Wash the cells three times with PBS containing 0.1% Tween 20 for 5 minutes
each, protected from light.

Counterstaining: Incubate the cells with a nuclear counterstain like DAPI or Hoechst for 5-10
minutes.

Washing: Wash the cells a final two times with PBS.

Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.
[10]
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¢ Imaging: Visualize the staining using a fluorescence or confocal microscope with the
appropriate filter sets for the chosen fluorophores.

Visualizations

Click to download full resolution via product page

Caption: Workflow for immunofluorescence staining.
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Caption: Unc119 in T-cell receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Unc119
Immunofluorescence Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669122#ck-119-for-immunofluorescence-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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